3-Chloro-2-oxopropyl triphenylphosphonium chloride

• IUPAC Name: (3-chloro-2-oxopropyl)-triphenylphosphanium;chloride
• InChI: InChI=1S/C21H19ClOP.ClH/c22-16-18(23)17-24(19-10-4-1-5-11-19,20-12-6-2-7-13-20)21-14-8-3-9-15-21;/h1-15H,16-17H2;1H/q+1;/p-1
• InChI Key: HLQOHQLJKMAQPH-UHFFFAOYSA-M
• Canonical SMILES: C1=CC=C(C=C1)[P+](CC(=O)CCl)(C2=CC=CC=C2)C3=CC=CC=C3.[Cl-]
• Molecular Formula: C21H19Cl2OP
• Molecular Weight: 389.3 g/mol
• CAS RN: 13605-65-7

Description

3-Chloro-2-oxopropyl triphenylphosphonium chloride is a chemical compound with the molecular formula C21H19Cl2OP and a molecular weight of 389.25. It is also known by other names such as Phosphonium, (3-chloro-2-oxopropyl)triphenyl-, chloride (1:1); (3-Chloroacetonyl)triphenylphosphonium chloride; Phosphonium, (3-chloro-2-oxopropyl)triphenyl-, monochloride; Phosphonium, (3-chloroacetonyl)triphenyl-, chloride.

Synthesis Analysis

The synthesis of related triphenylphosphonium compounds often involves the reaction of triphenylphosphine with functionalized organic halides or alcohols under specific conditions. For instance, 3,3,3-trichloropropyl-1-triphenylphosphonium chloride is prepared from 2-chloroethanol, triphenylphosphine, and trichloroacetic acid, demonstrating the versatility of triphenylphosphine in forming various phosphonium salts through substitution reactions.

Molecular Structure Analysis

The molecular structure of phosphonium salts is characterized by a tetrahedral geometry around the phosphorus atom. Detailed crystal structure analyses reveal that the triphenylphosphonium group forms a tetrahedral geometry with P-C (phenyl) distances being equal within experimental error, indicating the stability and rigidity of the phosphonium core.

Chemical Reactions Analysis

Phosphonium salts are known for their involvement in Wittig reactions, where they act as ylides to form double bonds in organic compounds. The reaction mechanism typically involves the formation of a ylide from the phosphonium salt, which then reacts with an aldehyde or ketone to produce an alkene. This reaction is a cornerstone in organic synthesis for the formation of carbon-carbon double bonds with high stereochemical control.

Physical And Chemical Properties Analysis

The compound has a melting point of 210-212°C (dec.). Other physical and chemical properties such as density and boiling point are not available in the search results.

Scientific Research Applications

• Synthesis of Olefins and Other Compounds : 3,3,3-Trichloropropyl-1-triphenylphosphonium chloride, a related compound, is used in the synthesis of trichloromethylated (Z)-olefins. These olefins are valuable for producing (Z)-1,3-enynes, (Z,Z)-1-chloro-1,3-dienes, and 1,3-diynes, offering high yields and stereospecificities (Karatholuvhu & Fuchs, 2004).

• Formation of Heterocyclic Salts : The compound exhibits unconventional reactivity, such as in the formation of heterocyclic salts like ((1,4-dioxane-2,5-diyl)-bis-(methylene))-bis-(triphenylphosphonium) chloride. This reactivity leads to the formation of novel chemical structures useful in further chemical research and applications (Mannu et al., 2021).

• Chlorination, Dehydration, and P-N Linkage : It serves as a versatile reagent in chlorination, dehydration, and phosphorus-nitrogen linkage processes in organic chemistry. These reactions are crucial for developing new compounds and materials (Appel, 1975).

• Complex Formation : The compound is involved in the formation of complexes, such as osmium complexes, where it interacts with other chemicals to create new materials with potential applications in material science and catalysis (Sharutin et al., 2015).

• Synthesis of Amino Acids and Peptides : It plays a role in the synthesis of optically active amino acids and peptides, which are fundamental in the development of pharmaceuticals and biologically active compounds (Itaya et al., 1993).

• Preparation of Alkyl Ester Salts : The compound is used in the preparation of alkyl ester salts, which are important intermediates in various organic synthesis processes (Moorhoff, 1997).

Safety and Hazards

The compound is classified as Eye Irritant 2, Skin Irritant 2, and STOT SE 3. Precautionary statements include P261, P264, P271, P280, P302 + P352, and P305 + P351 + P338.

Mechanism of Action

Target of Action

3-Chloro-2-oxopropyl triphenylphosphonium chloride primarily targets mitochondrial membranes. The triphenylphosphonium (TPP) moiety allows the compound to accumulate selectively within mitochondria due to the organelle’s negative membrane potential . This targeting is crucial as mitochondria play a vital role in cellular energy production and apoptosis regulation.

Mode of Action

Upon accumulation in the mitochondria, the compound interacts with mitochondrial components, disrupting the electron transport chain (ETC). This disruption leads to the generation of reactive oxygen species (ROS) and a decrease in ATP production. The increased ROS levels can induce oxidative stress, leading to mitochondrial dysfunction and cell death.

Biochemical Pathways

The primary biochemical pathway affected by 3-Chloro-2-oxopropyl triphenylphosphonium chloride is the mitochondrial ETC. By interfering with the ETC, the compound causes a cascade of downstream effects, including:

• Disruption of mitochondrial membrane potential

These effects collectively lead to cellular apoptosis, particularly in cells with high mitochondrial activity.

Pharmacokinetics

The pharmacokinetics of 3-Chloro-2-oxopropyl triphenylphosphonium chloride involve its absorption, distribution, metabolism, and excretion (ADME):

• Excretion : The compound and its metabolites are excreted primarily via the renal route .

These properties ensure that the compound reaches its target sites effectively, maintaining sufficient bioavailability to exert its biological effects.

Action Environment

Environmental factors significantly influence the compound’s action, efficacy, and stability:

Understanding these factors is crucial for optimizing the compound’s therapeutic potential and minimizing adverse effects.

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